Cas no 2010935-24-5 (4-(3-bromopropyl)-3,5-difluoropyridine)

• Product Name: 4-(3-bromopropyl)-3,5-difluoropyridine
• CAS No: 2010935-24-5
• MF: C₈H₈BrF₂N
• MW: 236.056628227234
• CID: 6405776
• PubChem ID: 165643516
• Update Time: 2025-06-08

4-(3-bromopropyl)-3,5-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopropyl)-3,5-difluoropyridine
• 2010935-24-5
• EN300-1920005

• Inchi： 1S/C8H8BrF2N/c9-3-1-2-6-7(10)4-12-5-8(6)11/h4-5H,1-3H2
• InChI Key： GKTRYPGUHHKXAK-UHFFFAOYSA-N
• SMILES： BrCCCC1C(=CN=CC=1F)F

Computed Properties

• Exact Mass: 234.98082g/mol
• Monoisotopic Mass: 234.98082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(3-bromopropyl)-3,5-difluoropyridine

Introduction to 4-(3-bromopropyl)-3,5-difluoropyridine (CAS No. 2010935-24-5)

4-(3-bromopropyl)-3,5-difluoropyridine, a compound with the CAS number 2010935-24-5, is a versatile intermediate in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a brominated propyl chain and difluorinated pyridine ring. The combination of these functional groups provides a broad range of reactivity and potential applications in various chemical and biological processes.

The chemical structure of 4-(3-bromopropyl)-3,5-difluoropyridine can be represented as follows: C₉H₈BrF₂N. The bromine atom on the propyl chain makes this compound an excellent substrate for nucleophilic substitution reactions, particularly in the synthesis of more complex molecules. The difluorinated pyridine ring, on the other hand, imparts unique electronic and steric properties that can influence the reactivity and stability of the molecule.

In recent years, 4-(3-bromopropyl)-3,5-difluoropyridine has gained significant attention in the pharmaceutical industry due to its potential as a building block for the synthesis of novel drugs. The brominated propyl chain can be readily functionalized to introduce various substituents, making it a valuable intermediate in the development of new therapeutic agents. For instance, studies have shown that compounds derived from 4-(3-bromopropyl)-3,5-difluoropyridine exhibit promising biological activities, including anti-inflammatory and anti-cancer properties.

The synthesis of 4-(3-bromopropyl)-3,5-difluoropyridine typically involves several steps. One common approach is to start with 3,5-difluoropyridine and react it with 1,3-dibromopropane in the presence of a base such as potassium carbonate. This reaction leads to the formation of the desired product through a nucleophilic substitution mechanism. The yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent, and reaction time.

Beyond its use as an intermediate in drug synthesis, 4-(3-bromopropyl)-3,5-difluoropyridine has also found applications in other areas of chemical research. For example, it can be used as a ligand in transition metal-catalyzed reactions or as a precursor for the preparation of functional materials with specific properties. Recent studies have explored its potential in the development of new catalysts and materials for energy storage and conversion applications.

The physical properties of 4-(3-bromopropyl)-3,5-difluoropyridine are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 180°C under reduced pressure. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it easy to handle and process in laboratory settings. Additionally, its stability under various reaction conditions ensures that it can be stored and transported safely.

In terms of safety and handling, while 4-(3-bromopropyl)-3,5-difluoropyridine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it is recommended to work with this compound in a well-ventilated area or fume hood to minimize exposure.

The environmental impact of 4-(3-bromopropyl)-3,5-difluoropyridine is another important consideration. While there are currently no specific environmental regulations governing its use or disposal, it is advisable to follow best practices for waste management and disposal to minimize any potential environmental impact. This includes proper containment and neutralization before disposal according to local regulations.

In conclusion, 4-(3-bromopropyl)-3,5-difluoropyridine (CAS No. 2010935-24-5) is a valuable compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique chemical structure provides opportunities for the development of novel drugs and materials with diverse functionalities. As research in this area continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.